(1-Benzyl-1,2,3,6-tetrahydropyridin-4-yl)methanamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“(1-Benzyl-1,2,3,6-tetrahydropyridin-4-yl)methanamine” is a chemical compound with the CAS Number: 153196-51-1 and a molecular weight of 202.3 . It is also known by the IUPAC name (1-benzyl-1,2,3,6-tetrahydropyridin-4-yl)methanamine .
Synthesis Analysis
The compound D2AAK1_3, which is a modification of the lead structure D2AAK1, was synthesized in the reaction of 5-ethoxyindole and 1-benzyl-4-piperidone .
Molecular Structure Analysis
The compound has a non-planar conformation . It was docked to the novel X-ray structure of the human dopamine
Scientific Research Applications
Catalytic Applications and Chemical Synthesis
(1-Benzyl-1,2,3,6-tetrahydropyridin-4-yl)methanamine and its derivatives have been synthesized and studied for their catalytic applications. Research by Roffe et al. (2016) highlights the synthesis of unsymmetrical NCN′ and PCN pincer palladacycles derived from pyridinyl phenyl methanamine derivatives, demonstrating good catalytic activity and selectivity in chemical reactions. These compounds, characterized in the solid state, show promise in catalysis where the palladacycle remains in the Pd(II) state (Roffe, Tizzard, Coles, Cox, & Spencer, 2016).
Anticonvulsant Agents
Pandey and Srivastava (2011) have synthesized a series of novel Schiff bases from 3-aminomethyl pyridine, exhibiting anticonvulsant activity. This study presents the synthesis and screening of these compounds for seizure protection, indicating the potential of such derivatives in developing new anticonvulsant drugs (Pandey & Srivastava, 2011).
Stabilizing Parallel Turn Conformations
Bucci et al. (2018) explored a tetrahydro-4 H-(pyrrolo[3,4- d]isoxazol-3-yl)methanamine scaffold, designed as a diamino derivative to stabilize parallel turn conformations. This research introduces a novel approach to stabilize peptide conformations, which could have implications in the design of peptide-based therapeutics (Bucci, Giofrè, Clerici, Contini, Pinto, Erba, Soave, Pellegrino, & Gelmi, 2018).
Photocytotoxicity for Cellular Imaging
Basu et al. (2014) synthesized Iron(III) complexes with catecholate ligands, including derivatives of phenyl-N,N-bis[(pyridin-2-yl)methyl]methanamine, showing unprecedented photocytotoxicity under red light. These complexes offer a new avenue for cellular imaging and photodynamic therapy, demonstrating the ability to generate reactive oxygen species and cause cell death (Basu, Pant, Khan, Hussain, Kondaiah, & Chakravarty, 2014).
Synthesis of Heterocyclic Compounds
Ihara et al. (2011) reported the synthesis of 1,2,3,4-tetrahydropyrido[1,2-a]pyrimidin-6-ones and methyl 1,2,3,4-tetrahydropyrrolo[1,2-a]pyrimidin-7-ylideneacetates from 2-benzyl-1,4,5,6-tetrahydropyrimidines. This work illustrates the utility of (1-Benzyl-1,2,3,6-tetrahydropyridin-4-yl)methanamine derivatives in generating complex heterocyclic structures, which could have various applications in medicinal chemistry and drug discovery (Ihara, Soma, Yano, Aikawa, & Yoshida, 2011).
properties
IUPAC Name |
(1-benzyl-3,6-dihydro-2H-pyridin-4-yl)methanamine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2/c14-10-12-6-8-15(9-7-12)11-13-4-2-1-3-5-13/h1-6H,7-11,14H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MXOAGBOBRDXXEO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC=C1CN)CC2=CC=CC=C2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
202.30 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(1-Benzyl-1,2,3,6-tetrahydropyridin-4-yl)methanamine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.